Cas no 1427396-74-4 (2-(3-azabicyclo[3.2.1]octan-8-yl)ethanol;hydrochloride)

• Product Name: 2-(3-azabicyclo[3.2.1]octan-8-yl)ethanol;hydrochloride
• CAS No: 1427396-74-4
• MF: C₉H₁₈ClNO
• MW: 191.698321819305
• MDL: MFCD23713059
• CID: 4599052
• PubChem ID: 112756702
• Update Time: 2025-10-28

2-(3-azabicyclo[3.2.1]octan-8-yl)ethanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-Hydroxyethyl-3-azabicyclo-[3.2.1]octane hydrochloride
• 8-Hydroxyethyl-3-azabicyclo[3.2.1]octane hydrochloride
• 2-(3-Azabicyclo[3.2.1]octan-8-yl)ethanol hydrochloride
• 2-(3-azabicyclo[3.2.1]octan-8-yl)ethanol;hydrochloride
• 1427396-74-4
• 2-{3-AZABICYCLO[3.2.1]OCTAN-8-YL}ETHANOL HYDROCHLORIDE
• 2-(3-Azabicyclo[3.2.1]octan-8-yl)ethanolhydrochloride
• P16167
• SY322453
• CS-0049947
• MFCD23713059
• CHC39674

• MDL： MFCD23713059
• Inchi： 1S/C9H17NO.ClH/c11-4-3-9-7-1-2-8(9)6-10-5-7;/h7-11H,1-6H2;1H
• InChI Key： STLPPJGBUCXYLY-UHFFFAOYSA-N
• SMILES： Cl.OCCC1C2CNCC1CC2

Computed Properties

• Exact Mass: 191.1076919 g/mol
• Monoisotopic Mass: 191.1076919 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299
• Molecular Weight: 191.70

Additional information on 2-(3-azabicyclo[3.2.1]octan-8-yl)ethanol;hydrochloride

Introduction to 2-(3-Azabicyclo[3.2.1]octan-8-yl)ethanol Hydrochloride (CAS No: 1427396-74-4)

2-(3-Azabicyclo[3.2.1]octan-8-yl)ethanol hydrochloride, a compound with the CAS number 1427396-74-4, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic amines, which are known for their unique structural properties and potential applications in drug design.

The bicyclo[3.2.1]octane framework is a key structural feature of this compound, providing it with a rigid and stable backbone that enhances its pharmacokinetic properties, such as bioavailability and metabolic stability. The 8-amino group within this bicyclic system is further modified by an ethanol moiety, which introduces hydroxyl functionality, potentially influencing its solubility and interaction with biological systems.

Recent studies have highlighted the importance of bicyclic amines in medicinal chemistry, particularly in the development of GPCR modulators and kinase inhibitors. The hydrochloride salt form of this compound suggests its potential use in pharmaceutical formulations, where acidic conditions are required for stability or bioavailability optimization.

From a synthetic perspective, the construction of the bicyclo[3.2.1]octane system remains a challenging yet rewarding endeavor for organic chemists. Various strategies, including ring-closing metathesis and multi-component reactions, have been employed to synthesize this compound efficiently.

Moreover, computational studies using molecular docking and dynamics simulations have provided insights into the binding modes of 2-(3-azabicyclo[3.2.1]octan-8-yl)ethanol hydrochloride with various biological targets, paving the way for its application in drug discovery programs targeting neurodegenerative diseases and cancer.

In summary, CAS No: 1427396-74-4 represents a promising compound with versatile applications in both academic research and industrial drug development.